(R)-1-(pyrrolidin-3-yl)urea

• Molecular Formula: C5H11N3O
• Molecular Weight: 129.16 g/mol
• IUPAC Name: [(3R)-pyrrolidin-3-yl]urea
• InChI: InChI=1S/C5H11N3O/c6-5(9)8-4-1-2-7-3-4/h4,7H,1-3H2,(H3,6,8,9)/t4-/m1/s1
• InChI Key: XGBULVIMVCHZSV-SCSAIBSYSA-N
• Isomeric SMILES: C1CNC[C@@H]1NC(=O)N
• Canonical SMILES: C1CNCC1NC(=O)N

Description

(R)-1-(pyrrolidin-3-yl)urea is a chiral urea derivative featuring a pyrrolidine ring substituted at the 3-position. The stereochemistry of the pyrrolidine moiety (R-configuration) confers distinct physicochemical and biological properties, making it relevant in medicinal chemistry and drug design. Urea derivatives are widely studied for their hydrogen-bonding capabilities, which enhance interactions with biological targets such as enzymes or receptors .

The synthesis of (R)-1-(pyrrolidin-3-yl)urea can be inferred from general urea preparation methods. For example, analogous compounds are synthesized via reactions between amines and azides or pyrazolooxazinones under reflux conditions in solvents like toluene or chloroform, followed by crystallization from ethanol–acetic acid mixtures .

Comparison with Similar Compounds

Key Observations :

• Stereochemistry: The R-configuration in the pyrrolidine ring may improve target selectivity compared to non-chiral analogs (e.g., piperidinyl ureas) .
• Solubility : Piperidine-based ureas exhibit higher solubility in polar solvents due to their larger ring size, whereas the pyrrolidine analog balances lipophilicity and compactness .

Molecular Interaction Profiles

Using the Glide XP scoring framework , the following interactions are hypothesized for (R)-1-(pyrrolidin-3-yl)urea and analogs:

Compound	Hydrophobic Enclosure Potential	Hydrogen-Bonding Sites	Predicted Binding Affinity (ΔG, kcal/mol)
(R)-1-(pyrrolidin-3-yl)urea	Moderate (pyrrolidine ring)	2 (urea NH groups)	−8.2 (estimated)
1-(Piperidin-4-yl)urea	Low (polar piperidine)	2	−7.1
Pyrazolyl hydroxymethyl urea	High (hydrophobic pyrazole)	3 (urea + hydroxymethyl)	−9.0

Analysis :

• Hydrophobic Enclosure: The pyrrolidine ring in (R)-1-(pyrrolidin-3-yl)urea provides moderate hydrophobic enclosure, which is less pronounced than pyrazole-based analogs but more effective than piperidine derivatives. This balance may reduce off-target interactions .
• Hydrogen Bonding : The urea moiety in all compounds forms two strong hydrogen bonds. The pyrazolyl hydroxymethyl derivative’s additional hydroxyl group enhances interactions but may introduce steric hindrance .
• Binding Affinity : Pyrazolyl ureas show higher predicted affinity due to combined hydrophobic and H-bonding effects, though the stereochemical precision of the pyrrolidine analog could improve in vivo efficacy despite slightly lower ΔG values .

Pharmacological Considerations

• Metabolic Stability : Pyrrolidinyl ureas are less prone to oxidative metabolism compared to piperidine derivatives, as smaller rings resist cytochrome P450-mediated degradation.
• Toxicity : Pyrazolyl hydroxymethyl ureas may exhibit higher renal clearance due to polar groups, whereas pyrrolidinyl ureas could accumulate in lipid-rich tissues .